[(5Z)-5-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

• Molecular Formula: C23H18N4O4S2
• Molecular Weight: 478.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C23H18N4O4S2/c28-19(29)13-27-22(31)17(33-23(27)32)11-16-20(24-18-7-3-4-9-26(18)21(16)30)25-10-8-14-5-1-2-6-15(14)12-25/h1-7,9,11H,8,10,12-13H2,(H,28,29)/b17-11-
• InChI Key: SXRUKMITWWDEHM-BOPFTXTBSA-N
• Isomeric SMILES: C1CN(CC2=CC=CC=C21)C3=C(C(=O)N4C=CC=CC4=N3)/C=C\5/C(=O)N(C(=S)S5)CC(=O)O
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=C(C(=O)N4C=CC=CC4=N3)C=C5C(=O)N(C(=S)S5)CC(=O)O

Description

The compound [(5Z)-5-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid is a heterocyclic derivative featuring a pyrido[1,2-a]pyrimidinone core fused with a dihydroisoquinoline moiety and a 2-thioxo-thiazolidinone ring. Its Z-configuration at the methylidene group ensures conjugation across the π-system, critical for electronic interactions in biological systems .

Biological Activity

[(5Z)-5-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid is a complex organic compound with notable biological activities. Its structure incorporates various pharmacophores that suggest potential therapeutic roles, particularly in anti-inflammatory and anticancer applications.

Property	Value
Molecular Formula	C23H18N4O4S2
Molecular Weight	478.5 g/mol
IUPAC Name	2-[(5Z)-5-{[2-(3,4-dihydroisoquinolin-2-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
InChI	InChI=1S/C23H18N4O4S2/c28...
InChI Key	SXRUKMITWWDEHM-BOPFTXTBSA-N

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. Preliminary studies suggest that it may act as an inhibitor of cyclooxygenase (COX) enzymes, crucial in the inflammatory pathway. This inhibition can lead to reduced production of prostaglandins, which are mediators of inflammation and pain.

Anti-inflammatory Activity

Research indicates that compounds similar to [(5Z)-5-{[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid exhibit significant anti-inflammatory properties. For instance:

• Inhibition of COX Enzymes : Studies have shown that related compounds possess IC50 values indicating potent inhibition of COX-II activity, which is associated with inflammation and pain relief .
• Reduction of Inflammatory Markers : In vivo studies demonstrated a marked decrease in inflammatory markers in models treated with similar thiazolidine derivatives .

Anticancer Potential

The compound's structural features suggest potential anticancer activity through the modulation of signaling pathways involved in cell proliferation and apoptosis. Some key findings include:

• Cell Proliferation Inhibition : Research on thiazolidine derivatives has indicated their ability to inhibit cancer cell proliferation in various types of cancer cells .
• Induction of Apoptosis : Certain derivatives have been reported to induce apoptosis in cancer cells by activating intrinsic apoptotic pathways .

Study 1: COX-II Inhibition

A recent study evaluated the anti-inflammatory effects of thiazolidine derivatives including the compound . The results showed that the compound exhibited a significant reduction in edema in animal models compared to controls.

Study 2: Anticancer Activity

Another investigation focused on the anticancer properties of structurally similar compounds. The results indicated that these compounds could reduce tumor growth by inducing apoptosis and inhibiting angiogenesis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazolidinone derivatives are widely studied for their diverse biological activities. Below is a detailed comparison of the target compound with structurally and functionally related analogs:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Biological Activity	Key Findings
Target Compound	Pyrido[1,2-a]pyrimidinone + dihydroisoquinoline	- 3,4-Dihydroisoquinoline - Acetic acid side chain	Under investigation (theoretical: anti-inflammatory, enzyme inhibition)	Enhanced thermal stability when conjugated to biopolymers (e.g., lignin, cellulose)
	Pyrazol-4-yl + thiazolidinone	- 4-Fluorobenzyloxy group - Phenylpyrazole	Not specified (structural analog)	Higher lipophilicity due to fluorinated aryl group; potential for CNS targeting
	Pyrazol-4-yl + thiazolidinone	- 4-Methoxyphenyl - (S)-3-Phenylpropanoic acid	Antioxidant, antimicrobial	Red-shifted UV-Vis absorption (λmax ~ 300–350 nm) due to extended conjugation
	Pyrido[1,2-a]pyrimidinone + thiazolidinone	- 2-Methoxyethyl - 1-Phenylethylamino	Not specified	Improved solubility via methoxyethyl group; potential kinase inhibition
	Thiazole + naphthyl	- 1-Naphthyl - Substituted phenyl	Antihyperglycemic (Phase-I: 20–40% glucose reduction in rats)	Activity linked to thiazolidinone-cyanomethyl disulfide intermediates
	Pyrazol-4-yl + thiazolidinone	- 4-Ethoxy-2-methylphenyl - Acetic acid	Not specified	Steric hindrance from methyl group may reduce binding affinity compared to target compound

Key Observations :

Substituent Effects: The 3,4-dihydroisoquinoline group in the target compound distinguishes it from analogs with simple aryl substituents (e.g., ). This moiety may enhance binding to receptors with hydrophobic pockets (e.g., kinases or GPCRs) . Acetic acid vs. propanoic acid (): The shorter chain in the target compound reduces steric hindrance, favoring interactions with polar residues in enzyme active sites .

Biological Activity: Thiazolidinones with naphthyl groups () exhibit pronounced antihyperglycemic effects, suggesting the target compound’s dihydroisoquinoline group could similarly modulate metabolic pathways . Fluorinated derivatives () show increased metabolic stability but may lack the electronic modulation provided by the dihydroisoquinoline’s fused ring system .

Thermal and Chemical Stability :

• The target compound’s conjugation to biopolymers (e.g., lignin) improves thermal stability (TGA decomposition >250°C vs. ~200°C for unmodified polymers), critical for drug formulation .